Cas no 2097938-74-2 (Stafib-2)

• Product name: Stafib-2
• CAS No: 2097938-74-2
• MF: C₂₈H₂₆N₂O₁₂P₂
• MW: 644.4597697258
• CID: 4766985
• PubChem ID: 129896883

Stafib-2 Chemical and Physical Properties

Names and Identifiers

• 4-((2-(4-((4-Phenoxyphenyl)carbamoyl)phenoxy)acetamido)methyl)-1,2-phenylene bis(dihydrogen phosphate)
• [4-[[[2-[4-[(4-Phenoxyphenyl)carbamoyl]phenoxy]acetyl]amino]methyl]-2-phosphonooxyphenyl] dihydrogen
• Stafib-2
• Benzamide, 4-[2-[[[3,4-bis(phosphonooxy)phenyl]methyl]amino]-2-oxoethoxy]-N-(4-phenoxyphenyl)-
• GLXC-10112
• [4-[[[2-[4-[(4-phenoxyphenyl)carbamoyl]phenoxy]acetyl]amino]methyl]-2-phosphonooxyphenyl] dihydrogen phosphate
• DTXSID601118678
• CS-0058911
• 2097938-74-2
• EX-A9576
• HY-112648
• G17751

• Inchi： 1S/C28H26N2O12P2/c31-27(29-17-19-6-15-25(41-43(33,34)35)26(16-19)42-44(36,37)38)18-39-22-11-7-20(8-12-22)28(32)30-21-9-13-24(14-10-21)40-23-4-2-1-3-5-23/h1-16H,17-18H2,(H,29,31)(H,30,32)(H2,33,34,35)(H2,36,37,38)
• InChI Key： LJGIDZSIOSYQMR-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1=C(C=CC(=C1)CNC(COC1C=CC(C(NC2C=CC(=CC=2)OC2C=CC=CC=2)=O)=CC=1)=O)OP(=O)(O)O

Computed Properties

• Exact Mass: 644.09609826g/mol
• Monoisotopic Mass: 644.09609826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 210